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Compound of Interest |

(4-
Compound Name: Fluorophenylethynyl)trimethylsilan

e

Cat. No.: B161052

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for (4-
Fluorophenylethynyl)trimethylsilane, alongside detailed experimental protocols for its
application in organic synthesis. This document is intended to serve as a vital resource for
researchers, scientists, and professionals in drug development, ensuring both safe laboratory
practices and effective experimental design.

Compound Identification and Properties

(4-Fluorophenylethynyl)trimethylsilane is an organosilicon compound recognized for its
utility as a building block in organic synthesis, particularly in the introduction of the 4-
fluorophenylethynyl group.[1] Its physical and chemical properties are summarized in the table
below.
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Property Value Reference
CAS Number 130995-12-9 [11[2]
Molecular Formula C11H13FSi [1][2]
Molecular Weight 192.30 g/mol [11[2]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 40 °C at 0.1 mmHg [2]

Density 0.948 g/mL at 25 °C [2]

Refractive Index

n20/D 1.5090

[2]

Flash Point

90.6 °C (195.1 °F) - closed cup

[2]

Safety and Hazard Information

(4-Fluorophenylethynyl)trimethylsilane is classified as a hazardous substance and requires

careful handling to avoid adverse health effects. The GHS hazard classifications and

associated precautionary statements are detailed below.

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity . Lo
H335 May cause respiratory irritation

(Single Exposure)

Signal Word: Warning

Precautionary Statements:
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/ eye protection/ face
protection.
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel

P312

unwell.

If skin irritation occurs: Get medical
P332 + P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337 + P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362 + P364

before reuse.

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

First Aid Measures
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 In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
Consult a physician.

 In case of skin contact: Immediately wash off with soap and plenty of water. Consult a
physician.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Use in a well-
ventilated area. Keep away from sources of ignition.

o Storage: Store in a cool, dry place. Keep container tightly closed in a dry and well-ventilated
place. Containers which are opened must be carefully resealed and kept upright to prevent
leakage.

Experimental Protocols

(4-Fluorophenylethynyl)trimethylsilane is a versatile reagent in various organic reactions.
Below are detailed protocols for some of its key applications.

Gold-Catalyzed cis-Difunctionalization of Silyl-
Substituted Alkynes

This protocol describes a photosensitizer-free, visible light-mediated gold-catalyzed reaction to
synthesize silyl-substituted fluorescent quinolizinium compounds.[3][4]

Reagents and Equipment:
e Quinoline-substituted aryl diazonium salt

e (4-Fluorophenylethynyl)trimethylsilane
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PhsPAuCI (catalyst)
Acetonitrile (CHsCN) as solvent
20 mL test tube

Blue LEDs for irradiation

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

To a 20 mL test tube, add the quinoline-substituted aryl diazonium salt (1.2 equiv.), (4-
fluorophenylethynyl)trimethylsilane (1.0 equiv.), and PhsPAuCI (10 mol%).

Add 5 mL of CH3CN to the test tube.

Cap the test tube with a rubber septum and ensure the reaction is under an inert atmosphere
(e.g., by evacuating and refilling with nitrogen three times).

Irradiate the reaction mixture with Blue LEDs at room temperature.
Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or NMR).
Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the resulting residue by flash chromatography on silica gel to obtain the desired silyl-
substituted quinolizinium product.[1]

Combine:

- Aryl diazonium sal It Setup Reaction:
@—» - (4-Fluorophenylethynyl)trimethylsilane -] - Inert atmosphere
- Ph3PAUCI - Irradiate with Blue LEDs

- CH3CN

Workup: p— . .
e Purification: Silyl-substituted
- Concentrate under [~ > A e
reduced pressure - Flash Chromatography quinolizinium

Click to download full resolution via product page

Gold-Catalyzed cis-Difunctionalization Workflow.
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Synthesis of NHC*-Gold(l)-Acetylide Complexes via
Desilylation

This procedure details the synthesis of N-heterocyclic carbene (NHC) gold(l) acetylide

complexes from (4-Fluorophenylethynyl)trimethylsilane.[2][5]

Reagents and Equipment:

(4-Fluorophenylethynyl)trimethylsilane

NHC*-Au(l)-Cl complex (e.g., complex 2a from the cited literature)
Tetra-n-butylammonium fluoride (TBAF) (1 M in THF)
Tetrahydrofuran (THF) as solvent

Standard laboratory glassware for inert atmosphere reactions

Filtration and precipitation apparatus

Procedure:

In a reaction flask under an inert atmosphere, dissolve the NHC*-Au(l)-Cl complex (1.0
equiv.) in THF (10 mL).

To the stirred solution, add (4-Fluorophenylethynyl)trimethylsilane (1.1 equiv.).

Add TBAF (1 M in THF, 1.1 equiv.) to the reaction mixture.

Stir the reaction at room temperature for 30 hours.

After the reaction period, perform a suitable workup (e.g., extraction, washing with brine).
Precipitate the product, for instance by the addition of a non-polar solvent like pentane.

Isolate the solid product by filtration, wash with a suitable solvent, and dry under vacuum to
yield the NHC*-gold(l)-acetylide complex.[2][5]
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Combine in THF:

- NHC-Au(l)-Cl Stir at RT Workup -
®_' - (4-Fluorophenylethynyl)trimethylsilane for 30h (e.g., Extraction) ieipatelroduct
- TBAF

Isolate by Filtration NHC-Gold(l)-Acetylide
and Dry Complex

Click to download full resolution via product page

Synthesis of NHC*-Gold(l)-Acetylide Workflow.

Oxidative Gold-Catalyzed C(sp)-C(sp) Cross-Coupling

This protocol outlines the synthesis of unsymmetrical 1,3-diynes via a gold-catalyzed oxidative
cross-coupling reaction.[6]

Reagents and Equipment:

¢ (4-Fluorophenylethynyl)trimethylsilane

o Aterminal alkyne (e.g., 2-methylbut-3-yn-2-ol)

e Gold(l) catalyst (e.g., DMSAuCI)

e Ligand (e.g., 1,10-phenanthroline)

e Hydrogen peroxide (H20:2) as the oxidant

e Solvent (e.g., acetonitrile)

» Standard reaction glassware and purification equipment

Procedure:

» To a reaction vessel, add the gold(l) catalyst and the ligand in the chosen solvent.

e Add (4-fluorophenylethynyl)trimethylsilane (1.0 equiv.) and the terminal alkyne (e.g., 1.2
equiv.) to the mixture.

o Add hydrogen peroxide as the oxidant.
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« Stir the reaction at the optimized temperature and for the required duration as determined by
reaction monitoring.

e Upon completion, quench the reaction and perform a standard aqueous workup.

o Extract the product with an organic solvent, dry the organic layer, and concentrate under
reduced pressure.

o Purify the crude product by column chromatography to yield the unsymmetrical 1,3-diyne.[6]

Combine: Workup:

( 4»F|d0?:lﬂg)ncfetﬁllyzt ﬁ(trliﬁ:t?]d teflEre Stir at - Quench Reaction Purification: Unsymmetrical
p_ Ter%ina)I,A)llkyne Y Optimized Temperature - Aqueous Workup - Column Chromatography 1,3-Diyne

- H202 in Solvent - Extraction

Click to download full resolution via product page
Oxidative Gold-Catalyzed Cross-Coupling Workflow.

Conclusion

This technical guide provides essential safety, handling, and experimental information for (4-
Fluorophenylethynyl)trimethylsilane. Adherence to the safety protocols outlined is crucial for
minimizing risks in the laboratory. The detailed experimental procedures offer a foundation for
the application of this versatile reagent in the synthesis of complex organic molecules, which is
of significant interest to the fields of materials science and drug discovery. Researchers should
always consult the most recent Safety Data Sheets and relevant literature before commencing
any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b161052#safety-and-handling-
information-for-4-fluorophenylethynyl-trimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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